N-(1,2-dihydroacenaphthylen-5-yl)-3-((4-methoxyphenyl)sulfonyl)propanamide

• IUPAC Name: N-(1,2-dihydroacenaphthylen-5-yl)-3-(4-methoxyphenyl)sulfonylpropanamide
• InChI: InChI=1S/C22H21NO4S/c1-27-17-8-10-18(11-9-17)28(25,26)14-13-21(24)23-20-12-7-16-6-5-15-3-2-4-19(20)22(15)16/h2-4,7-12H,5-6,13-14H2,1H3,(H,23,24)
• InChI Key: LNUMQYJEJNEWJE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)CCC(=O)NC2=CC=C3CCC4=C3C2=CC=C4
• Molecular Formula: C22H21NO4S
• Molecular Weight: 395.5 g/mol

Description

N-(1,2-dihydroacenaphthylen-5-yl)-3-((4-methoxyphenyl)sulfonyl)propanamide, also known as DASPP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

Research on sulfonamide compounds, including their synthesis and characterization, plays a crucial role in medicinal chemistry. For instance, the preparation of N-(2,2-Diphenylethyl)-2-(6-methoxynaphthalen-2-yl)propanamide demonstrates the utility of sulfonamide derivatives in synthesizing compounds with potential therapeutic properties, using comprehensive analytical methods for characterization (Manolov, Ivanov, & Bojilov, 2021)[https://consensus.app/papers/n22diphenylethyl26methoxynaphthalen2ylpropanamide-manolov/da5cb6c8f29256cbbd48748067dcf8d3/?utm_source=chatgpt].

Biological Activities and Therapeutic Potential

Sulfonamides have shown a wide range of biological activities, suggesting their potential in developing new therapeutics. For example, sulfonamide derivatives have been explored for their antitumor activities, demonstrating significant cytotoxic activity against various cancer cell lines. This highlights their potential as anticancer agents (Ravichandiran et al., 2019)[https://consensus.app/papers/synthesis-anticancer-evaluation-14‐naphthoquinone-ravichandiran/7878d201bd17577b8f07c1640a835c77/?utm_source=chatgpt]. Additionally, sulfonamides have been studied for their inhibitory effects on enzymes such as carbonic anhydrases, which are crucial for various physiological functions, including tumor growth and metastasis, making them targets for anticancer drug development (Gul et al., 2016)[https://consensus.app/papers/synthesis-bioactivity-studies-gul/a717922d5b5350e89a0b798ed33e6bcc/?utm_source=chatgpt].

Antimicrobial Applications

Research on sulfonamide compounds also extends to antimicrobial applications. Some studies focus on the development of sulfonamide-based prodrugs that release therapeutic agents, such as sulfur dioxide, upon activation. These compounds have shown potential as inhibitors of drug-resistant bacteria like MRSA (Methicillin-resistant Staphylococcus aureus), highlighting their significance in addressing antimicrobial resistance (Pardeshi et al., 2015)[https://consensus.app/papers/thiol-activated-prodrugs-dioxide-mrsa-inhibitors-pardeshi/2d32c3e455f2521db03eaedb326bee56/?utm_source=chatgpt].